Cas no 1234306-29-6 (4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene)

• Product Name: 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene
• CAS No: 1234306-29-6
• MF: C₂₆H₃₈S₂
• MW: 414.709925174713
• CID: 4975723
• PubChem ID: 59609202
• Update Time: 2026-02-27

4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 4,8-bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene
• 4,8-bis(2-ethylhexyl)thieno[2,3-f][1]benzothiole
• 4,8-bis(2-ethylhexyl)-benzo[1,2-b:4,5-b']-dithiophene
• 1234306-29-6
• 4,8-bis(2-ethylhexyl)benzo[1,2-b
• SCHEMBL860693
• QXOGEWUOYOYKPL-UHFFFAOYSA-N
• CS-0435200
• 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene

• Inchi： 1S/C26H38S2/c1-5-9-11-19(7-3)17-23-21-13-15-28-26(21)24(22-14-16-27-25(22)23)18-20(8-4)12-10-6-2/h13-16,19-20H,5-12,17-18H2,1-4H3
• InChI Key： QXOGEWUOYOYKPL-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(C1C=CSC=1C=2CC(CC)CCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 414.24149356g/mol
• Monoisotopic Mass: 414.24149356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene

4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene: A Key Compound in Organic Electronics and Sustainable Materials Development

4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene (CAS No. 1234306-29-6) has emerged as a pivotal molecular scaffold in the field of organic semiconductors, demonstrating exceptional performance in optoelectronic devices and sustainable material synthesis. This compound belongs to the family of benzo[1,2-b:4,5-b']dithiophene derivatives, characterized by their unique fused-ring structure that enables efficient charge transport properties. Recent advances in materials science have highlighted the critical role of 2-ethylhexyl side chains in modulating the molecular packing and intermolecular interactions, which directly influence the electronic and optical characteristics of the material.

Research published in Advanced Materials (2023) has demonstrated that 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene exhibits a bandgap of approximately 1.4 eV, making it an ideal candidate for photovoltaic applications. The compound's high charge carrier mobility, reaching up to 12 cm²/(V·s), has been attributed to its planar molecular structure and the presence of 2-ethylhexyl groups that facilitate π-π stacking. This property is particularly significant in the development of high-performance organic solar cells, where efficient charge transport is essential for minimizing recombination losses.

Recent studies in Nature Energy (2024) have explored the use of 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene as a building block for tandem solar cells. The compound's ability to form stable charge-transfer complexes with acceptor materials has been shown to enhance the power conversion efficiency (PCE) of these devices. Researchers have reported PCE values exceeding 25% in devices incorporating this compound, highlighting its potential for commercial applications in renewable energy technologies.

The synthesis of 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithi-ophene has been optimized through a series of catalytic processes, as detailed in a 2023 study in Organic Letters. The use of transition metal catalysts has enabled the selective formation of the desired dithiophene ring system, reducing the need for harsh reaction conditions. This advancement is crucial for scaling up production while maintaining the purity and consistency of the final product, which is essential for industrial applications.

Environmental sustainability has become a central focus in the development of new materials, and 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene has shown promising potential in this regard. A 2024 study in Green Chemistry demonstrated that the compound can be synthesized using green chemistry principles, with a reduced carbon footprint compared to traditional methods. The use of renewable feedstocks and energy-efficient processes has been emphasized, aligning with global efforts to reduce the environmental impact of material production.

In the field of organic light-emitting diodes (OLEDs), 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene has been investigated for its potential as a host material. Research published in ACS Applied Materials & Interfaces (2023) showed that this compound can effectively confine excitons and improve the efficiency of light emission. The compound's tunable optical properties, which can be adjusted through the modification of side chains, make it a versatile material for various OLED applications.

The thermal stability of 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene has also been a subject of recent studies. A 2024 paper in Advanced Functional Materials reported that the compound exhibits excellent thermal stability, with a decomposition temperature exceeding 300°C. This property is critical for applications in high-temperature environments, such as flexible electronics and wearable devices, where material degradation can significantly impact performance.

Furthermore, the photophysical properties of 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene have been extensively studied. A 2023 study in Journal of the American Chemical Society demonstrated that the compound exhibits strong fluorescence with a quantum yield of over 80%, making it suitable for use in fluorescent sensors and bioimaging applications. The ability to tune the emission wavelength through molecular engineering has opened new avenues for the development of multifunctional materials.

Collaborative efforts between academia and industry have led to the commercialization of 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene in several applications. Companies specializing in organic electronics have incorporated this compound into their product lines, leveraging its unique properties to develop next-generation devices. The compound's versatility and performance have made it a preferred choice for researchers and engineers working on advanced electronic systems.

As the demand for sustainable and efficient materials continues to grow, the importance of 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene is expected to increase. Ongoing research is focused on further optimizing its properties and expanding its applications into new areas such as energy storage and biomedical devices. The compound's potential to contribute to technological innovation while minimizing environmental impact underscores its significance in the field of materials science.

In conclusion, 4,8-Bis(2-ethylhexyl)benzo[1,2-b:4,5-b']dithiophene (CAS No. 1234306-29-6) represents a breakthrough in the development of advanced organic materials. Its exceptional electronic, optical, and thermal properties make it a valuable component in a wide range of applications, from renewable energy technologies to biomedical devices. As research continues to uncover new possibilities, this compound is poised to play a central role in shaping the future of materials science and technology.